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Compound of Interest

Compound Name: Rochelle salt

CAS No.: 15490-42-3

Cat. No.: B15598908

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the growth of high-quality single crystals of

Rochelle salt (sodium potassium tartrate tetrahydrate) using the seeded growth technique.

The protocols outlined are designed for a scientific research environment and emphasize

control over crystal quality and size. While Rochelle salt itself is not a pharmaceutical, the

principles and techniques of controlled crystallization are directly applicable to the

manufacturing and formulation of active pharmaceutical ingredients (APIs), particularly in the

context of polymorphism and crystal habit control.[1][2][3][4]

Introduction
Rochelle salt, a double salt of tartaric acid, is well-known for its significant piezoelectric

properties.[5][6] This characteristic makes it a valuable material for applications in transducers,

sensors, and other electromechanical devices.[5][7] Beyond its direct applications, the growth

of Rochelle salt crystals serves as an excellent model system for studying the fundamentals of

crystallization.
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For professionals in drug development, mastering crystallization techniques is paramount. The

solid-state properties of an API, including its crystal form (polymorphism) and shape (habit),

profoundly impact its solubility, stability, bioavailability, and manufacturability.[2][8] Seeded

crystallization is a critical technique used in the pharmaceutical industry to ensure batch-to-

batch consistency and to produce the desired polymorphic form of an API.[1][8] These notes,

therefore, use Rochelle salt as a practical example to illustrate the principles of seeded

crystallization that are broadly applicable in pharmaceutical science.

Quantitative Data
Solubility of Rochelle Salt in Water
Precise control over supersaturation is the driving force for crystal growth.[9] The following

table summarizes the solubility of Rochelle salt in water at various temperatures. This data is

crucial for preparing solutions with the optimal level of supersaturation for seeded growth.

Temperature (°C) Solubility (g / 100 mL H₂O)

0 26

6 47.4

20 73

26 66

Note: The solubility data indicates a general trend of increasing solubility with temperature,

although there can be variations in reported values.[6][10]

Physical and Chemical Properties of Rochelle Salt
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Property Value

Chemical Formula KNaC₄H₄O₆·4H₂O

Molar Mass 282.1 g/mol

Crystal System Orthorhombic

Density 1.79 g/cm³

Melting Point 75 °C

Experimental Protocols
Synthesis of Rochelle Salt (Optional)
For researchers who wish to synthesize Rochelle salt in-house, the following protocol can be

used. Commercial Rochelle salt is also readily available.

Materials:

Potassium bitartrate (Cream of Tartar)

Sodium carbonate (Washing Soda)

Distilled water

Beakers

Heating plate with magnetic stirring

Filter paper and funnel

Protocol:

Prepare a solution of potassium bitartrate in distilled water. A common ratio is to dissolve

potassium bitartrate in water at an elevated temperature (e.g., 70-80°C) to increase its

solubility.
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Slowly add sodium carbonate to the hot potassium bitartrate solution while stirring

continuously. Carbon dioxide gas will evolve, causing fizzing. Continue adding sodium

carbonate until the fizzing ceases, indicating the neutralization reaction is complete.

Filter the hot solution to remove any impurities or unreacted starting materials.

Allow the solution to cool slowly to room temperature. Rochelle salt crystals will precipitate

out of the solution.

Collect the crystals by filtration and dry them on a filter paper. These crystals can be used to

prepare the growth solution or as initial seed crystals after selection.

Preparation of a Supersaturated Growth Solution
Protocol:

Based on the solubility data in Table 2.1, calculate the amount of Rochelle salt required to

create a saturated solution at a specific elevated temperature (e.g., 40°C).

In a clean, covered beaker, heat the calculated volume of distilled water to the target

temperature.

Gradually add the pre-weighed Rochelle salt to the heated water while stirring until it is

completely dissolved.

To ensure the solution is slightly supersaturated upon cooling, add a small excess of

Rochelle salt (e.g., 5-10% more than the saturation amount at the elevated temperature).

Once all the salt is dissolved, filter the hot solution through a pre-warmed filter funnel into a

clean, pre-warmed growth vessel to remove any dust particles or undissolved microcrystals.

Allow the solution to cool slowly and undisturbed to the desired growth temperature (typically

slightly above room temperature). The solution is now in a metastable supersaturated state,

ready for the introduction of a seed crystal.

Selection and Preparation of a Seed Crystal
The quality of the seed crystal is critical for the growth of a large, well-formed single crystal.
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Protocol:

Examine the initially grown or commercially obtained Rochelle salt crystals under

magnification. Select a crystal that is transparent, free of cracks or inclusions, and has well-

defined facets.

If necessary, carefully shape the seed crystal to remove any imperfections. This can be done

by gently rubbing the crystal on a moist, lint-free cloth.

Drill a small hole in an inconspicuous part of the seed crystal using a fine needle.

Thread a thin nylon or silk fiber through the hole and secure it with a knot. This will be used

to suspend the seed crystal in the growth solution.

Seeded Crystal Growth
Protocol:

Carefully lower the prepared seed crystal into the center of the supersaturated growth

solution. Ensure the crystal is fully submerged and not touching the sides or bottom of the

container.

Cover the growth vessel to prevent evaporation and contamination. A slow, controlled

evaporation can be a method for inducing crystal growth, but for high-quality crystals,

temperature reduction is often preferred.

Place the growth setup in a location with a stable temperature, away from vibrations and

direct sunlight. A temperature-controlled incubator or a well-insulated container can be used

to maintain a constant temperature or to control the cooling rate.

Monitor the crystal growth over several days to weeks. The growth rate can be controlled by

adjusting the degree of supersaturation, either by slowly lowering the temperature or by

allowing very slow evaporation of the solvent.[11]

If secondary nucleation (the formation of new, unwanted crystals) occurs, carefully remove

the main crystal, filter the solution to remove the small crystals, and then re-introduce the

seed crystal into the clarified solution.
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Visualizations
Experimental Workflow for Seeded Crystal Growth
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Click to download full resolution via product page

Caption: Workflow for the seeded growth of Rochelle salt crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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